Cas no 1956383-30-4 (1H-Indole-2-carboxylic acid, 3-(2-aminoethyl)-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1))

• Product Name: 1H-Indole-2-carboxylic acid, 3-(2-aminoethyl)-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)
• CAS No: 1956383-30-4
• MF: C₁₃H₂₁ClN₂O₂
• MW: 272.771042585373
• CID: 5172907
• Update Time: 2025-05-19

1H-Indole-2-carboxylic acid, 3-(2-aminoethyl)-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-(2-aminoethyl)-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C13H20N2O2.ClH/c1-2-17-13(16)12-10(7-8-14)9-5-3-4-6-11(9)15-12;/h15H,2-8,14H2,1H3;1H
• InChI Key： NPEOSYJOYRMRKA-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2CCCCC1=2)C(=O)OCC)CN.Cl

Additional information on 1H-Indole-2-carboxylic acid, 3-(2-aminoethyl)-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)

1H-Indole-2-carboxylic Acid, 3-(2-aminoethyl)-4,5,6,7-tetrahydro-, Ethyl Ester, Hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 1956383-30-4, known as 1H-Indole-2-carboxylic acid, 3-(2-aminoethyl)-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery.

Indole derivatives have long been recognized for their potential in modulating various cellular processes due to their structural similarity to endogenous compounds like serotonin and melatonin. The tetrahydroindole moiety in this compound adds complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such structural modifications in improving the efficacy of therapeutic agents.

The ethyl ester group present in this molecule plays a crucial role in its solubility and stability. Esterification is a common strategy in drug development to enhance the absorption of hydrophilic compounds across biological membranes. Furthermore, the presence of an aminoethyl group introduces additional functionality, which may facilitate interactions with target proteins or enzymes.

From a synthetic perspective, the preparation of this compound involves a series of well-established organic reactions. The indole ring can be synthesized via the Paal-Knorr pyrrole synthesis or other indole-forming reactions. The subsequent introduction of the aminoethyl group and the ethyl ester requires precise control over reaction conditions to ensure high yield and purity.

Recent advancements in medicinal chemistry have focused on optimizing indole-based scaffolds for specific therapeutic targets. For instance, researchers have explored the use of such compounds as inhibitors of kinases or other enzyme classes implicated in diseases like cancer and neurodegenerative disorders. The hydrochloride salt form of this compound suggests its potential use in formulations requiring precise control over pH and ionization states.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of receptor activity. Its ability to interact with G-protein coupled receptors (GPCRs) makes it a candidate for treating conditions mediated by these receptors. Additionally, its tetrahydroindole structure may confer selectivity towards certain subtypes of receptors, enhancing its therapeutic potential while minimizing off-target effects.

The development of indole derivatives continues to be an active area of research due to their versatility and wide-ranging applications. As computational tools like molecular docking and machine learning algorithms become more sophisticated, the design and optimization of such compounds are expected to accelerate further.

In conclusion, CAS No. 1956383-30-4 represents a valuable addition to the arsenal of indole-based compounds with potential applications in drug discovery and development. Its unique structure combines functional groups that enhance its pharmacological properties while maintaining compatibility with existing synthetic methodologies.